Cas no 4852-81-7 (2-Benzoylbenzofchromen-3-one)

• Product Name: 2-Benzoylbenzofchromen-3-one
• CAS No: 4852-81-7
• MF: C₂₀H₁₂O₃
• MW: 300.307485580444
• CID: 326098
• PubChem ID: 736868
• Update Time: 2025-04-19

2-Benzoylbenzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-3-one,2-benzoyl-
• 3-Benzoylbenzo [f] coumarin
• 3-benzoyl-5,6-benzocoumarin
• AE-641/02516031
• DTXSID20964079
• 2-benzoylbenzo[f]chromen-3-one
• JPPGTVYDWHSNLJ-UHFFFAOYSA-N
• AKOS001610312
• EU-0001807
• CS-0365071
• 2-benzoyl-3h-benzo[f]chromen-3-one
• 4852-81-7
• CHEMBL1830804
• phenyl(3-oxo-3h-benzo[f]chromen-2-yl)methanone
• 3-Benzoylbenzo[f]coumarin
• Oprea1_183225
• 2-Benzoyl-3H-naphtho[2,1-b]pyran-3-one
• SCHEMBL1711024
• CCG-237462
• 2-Benzoylbenzofchromen-3-one

• Inchi： 1S/C20H12O3/c21-19(14-7-2-1-3-8-14)17-12-16-15-9-5-4-6-13(15)10-11-18(16)23-20(17)22/h1-12H
• InChI Key： JPPGTVYDWHSNLJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C2C=CC=CC=2)=O)=CC2=C1C=CC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 300.07900
• Monoisotopic Mass: 300.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.2200
• Boiling Point: 401.54°C (rough estimate)
• Refractive Index: 1.5560 (estimate)
• PSA: 47.28000
• LogP: 4.17720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans